1-(2,6-Dimethylphenyl)-4-(2,4,5-trimethylbenzenesulfonyl)piperazine

• Molecular Formula: C21H28N2O2S
• Molecular Weight: 372.5 g/mol
• IUPAC Name: 1-(2,6-dimethylphenyl)-4-(2,4,5-trimethylphenyl)sulfonylpiperazine
• InChI: InChI=1S/C21H28N2O2S/c1-15-7-6-8-16(2)21(15)22-9-11-23(12-10-22)26(24,25)20-14-18(4)17(3)13-19(20)5/h6-8,13-14H,9-12H2,1-5H3
• InChI Key: ZTYMWVGMJISTCK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)N2CCN(CC2)S(=O)(=O)C3=C(C=C(C(=C3)C)C)C

Description

1-(2,6-Dimethylphenyl)-4-(2,4,5-trimethylbenzenesulfonyl)piperazine is a piperazine derivative featuring a 2,6-dimethylphenyl group at the 1-position and a 2,4,5-trimethylbenzenesulfonyl group at the 4-position. The compound’s structural complexity arises from its aromatic substituents, which influence its electronic, steric, and pharmacokinetic properties. The sulfonyl group in this compound may enhance metabolic stability and receptor binding compared to non-sulfonylated analogs .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substituent Effects

The compound’s closest structural analogs include:

Compound Name	Substituents (Position 1 / Position 4)	Key Differences vs. Target Compound	Reference ID
HBK-14	1-(2,6-dimethylphenoxy)ethoxyethyl / 2-methoxyphenyl	Replaces sulfonyl with phenoxyethoxyethyl chain; lacks methyl groups on the sulfonyl aryl ring
HBK-15	1-(2-chloro-6-methylphenoxy)ethoxyethyl / 2-methoxyphenyl	Chlorine substitution at Position 1 aryl ring; alters lipophilicity and electronic effects
Piperazine, 1-(2-methoxyphenyl)-4-(2,4,6-trimethylphenyl)sulfonyl	2-methoxyphenyl / 2,4,6-trimethylbenzenesulfonyl	Methoxy vs. methyl substituents at Position 1; symmetrical trimethyl substitution on sulfonyl aryl
1-(Diphenylmethyl)-4-(2,4,6-trimethylbenzenesulfonyl)piperazine	Diphenylmethyl / 2,4,6-trimethylbenzenesulfonyl	Bulky diphenylmethyl group at Position 1; steric hindrance reduces conformational flexibility
HBK-19	1-(2,3,5-trimethylphenoxy)propyl / 2-methoxyphenyl	Propyl linker and trimethylphenoxy group; altered pharmacokinetic profile

Key Observations:

• Substituent Position and Activity : Chlorine (HBK-15) enhances biological activity compared to methyl groups (HBK-14), as seen in blood pressure modulation studies .
• Sulfonyl vs. Non-Sulfonyl Groups: Sulfonylation (e.g., 2,4,5-trimethylbenzenesulfonyl) improves metabolic stability and target affinity compared to ether-linked substituents (HBK-14/15) .
• Steric Effects : Bulky groups like diphenylmethyl () reduce activity due to steric hindrance, whereas 2,6-dimethylphenyl maintains optimal receptor interactions .

Physicochemical Properties

Property	Target Compound	1-(2-Methoxyphenyl)-4-(2,4,6-TMP-sulfonyl)piperazine	HBK-14
Molecular Weight	~400 (estimated)	374.5	~450 (estimated)
LogP (Lipophilicity)	High (due to methyl groups)	Moderate (methoxy reduces lipophilicity)	High (phenoxy chain)
Solubility	Low in water	Low	Very low (long alkyl chain)

Implications : The target compound’s methyl-rich sulfonyl group balances lipophilicity and solubility better than methoxy-substituted analogs.